Cas no 1179072-43-5 (1-(1H-Pyrazol-5-yl)ethanamine)

• Product Name: 1-(1H-Pyrazol-5-yl)ethanamine
• CAS No: 1179072-43-5
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD14586529
• CID: 1024275
• PubChem ID: 20397248
• Update Time: 2025-06-29

1-(1H-Pyrazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrazol-3-yl)ethanamine
• 1-(1H-Pyrazol-3-yl)ethamine
• 1-(1H-pyrazol-5-yl)ethanamine
• 1-(1H-pyrazol-5-yl)ethan-1-amine
• AC1Q2B94
• ANW-60255
• CTK6A5893
• CTK8B8387
• MolPort-005-313-739
• MolPort-011-492-228
• SureCN542127
• 1-[1H-Pyrazol-3-yl]ethanamine
• AKOS009252806
• DTXSID20606740
• 1-(1H-pyrazol-3-yl)ethan-1-amine
• DB-259293
• 1179072-43-5
• Z362020428
• EN300-35866
• SCHEMBL542127
• SB31028
• SB47117
• AS-59912
• SCHEMBL19814435
• SB47903
• CS-0089767
• AKOS008118307
• W11012
• 1-(1H-Pyrazol-5-yl)ethanamine

• MDL： MFCD14586529
• Inchi： 1S/C5H9N3/c1-4(6)5-2-3-7-8-5/h2-4H,6H2,1H3,(H,7,8)
• InChI Key： IVZCHEJTIUBJPM-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C(C)N

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(1H-Pyrazol-5-yl)ethanamine

1-(1H-Pyrazol-5-yl)ethanamine: A Comprehensive Overview of CAS No. 1179072-43-5

1-(1H-Pyrazol-5-yl)ethanamine, with the Chemical Abstracts Service (CAS) number 1179072-43-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(pyrazol-5-yl)ethylamine, is a derivative of pyrazole, a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The unique structural features of 1-(1H-Pyrazol-5-yl)ethanamine make it a valuable building block for the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 1-(1H-Pyrazol-5-yl)ethanamine consists of a pyrazole ring attached to an ethylamine group. This combination provides the compound with both aromatic and amine functionalities, which are crucial for its reactivity and biological activity. The presence of the amine group allows for the formation of various derivatives through substitution reactions, making it an attractive starting material for drug discovery and development.

Recent studies have highlighted the potential applications of 1-(1H-Pyrazol-5-yl)ethanamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-(1H-Pyrazol-5-yl)ethanamine exhibit potent anti-inflammatory and analgesic properties. These derivatives were found to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and pain management.

In addition to its anti-inflammatory properties, 1-(1H-Pyrazol-5-yl)ethanamine has shown promise in the field of cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that certain derivatives of this compound possess significant antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis.

The pharmacological profile of 1-(1H-Pyrazol-5-yl)ethanamine has also been explored in the context of central nervous system (CNS) disorders. Research published in the Journal of Neurochemistry in 2023 indicated that this compound and its derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

The synthetic accessibility of 1-(1H-Pyrazol-5-yl)ethanamine is another factor contributing to its widespread use in research laboratories and pharmaceutical companies. Various synthetic routes have been developed to produce this compound efficiently, including metal-catalyzed coupling reactions and multistep synthetic sequences. These methods enable researchers to synthesize large quantities of pure 1-(1H-Pyrazol-5-yl)ethanamine, facilitating its use in high-throughput screening assays and lead optimization studies.

In terms of safety and toxicity, studies have shown that 1-(1H-Pyrazol-5-yl)ethanamine exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound used in drug development, rigorous safety evaluations are necessary to ensure its safe use in clinical settings. Preclinical studies have demonstrated that this compound is well-tolerated by animal models, with no significant adverse effects observed at relevant doses.

The future prospects for 1-(1H-Pyrazol-5-yl)ethanamine are promising, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of novel derivatives with enhanced efficacy and selectivity.

In conclusion, 1-(1H-Pyrazol-5-yl)ethanamine (CAS No. 1179072-43-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for drug discovery and development, paving the way for the creation of new therapeutic agents to address unmet medical needs.